N-(4-hydroxy-3,5-diiodophenylethyl)biotin amide
N-(4-hydroxy-3,5-diiodophenylethyl)biotin amide
Brand Name:
Vulcanchem
CAS No.:
112242-37-2
VCID:
VC0040799
InChI:
InChI=1S/C18H23I2N3O3S/c19-11-7-10(8-12(20)17(11)25)5-6-21-15(24)4-2-1-3-14-16-13(9-27-14)22-18(26)23-16/h7-8,13-14,16,25H,1-6,9H2,(H,21,24)(H2,22,23,26)/t13-,14-,16-/m0/s1/i19-2,20-2
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2
Molecular Formula:
C18H23I2N3O3S
Molecular Weight:
611.3 g/mol
N-(4-hydroxy-3,5-diiodophenylethyl)biotin amide
CAS No.: 112242-37-2
Main Products
VCID: VC0040799
Molecular Formula: C18H23I2N3O3S
Molecular Weight: 611.3 g/mol
CAS No. | 112242-37-2 |
---|---|
Product Name | N-(4-hydroxy-3,5-diiodophenylethyl)biotin amide |
Molecular Formula | C18H23I2N3O3S |
Molecular Weight | 611.3 g/mol |
IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[4-hydroxy-3,5-bis(125I)(iodanyl)phenyl]ethyl]pentanamide |
Standard InChI | InChI=1S/C18H23I2N3O3S/c19-11-7-10(8-12(20)17(11)25)5-6-21-15(24)4-2-1-3-14-16-13(9-27-14)22-18(26)23-16/h7-8,13-14,16,25H,1-6,9H2,(H,21,24)(H2,22,23,26)/t13-,14-,16-/m0/s1/i19-2,20-2 |
Standard InChIKey | QELCXXJUDKKEBU-DMPPVTDHSA-N |
Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCC3=CC(=C(C(=C3)[125I])O)[125I])NC(=O)N2 |
SMILES | C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2 |
Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C(=C3)I)O)I)NC(=O)N2 |
Synonyms | iotinyldiiodotyramine N-(4-hydroxy-3,5-diiodophenylethyl)biotin amide N-HDPEBA |
PubChem Compound | 83905 |
Last Modified | Nov 11 2021 |
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